Cas no 1805674-90-1 (Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate
• CAS No: 1805674-90-1
• MF: C₁₃H₁₄F₂O₄
• MW: 272.244671344757
• CID: 4957637
• Update Time: 2025-05-19

Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate

• Inchi： 1S/C13H14F2O4/c1-2-18-12(17)10-5-3-7-11(19-13(14)15)9(10)6-4-8-16/h3,5,7-8,13H,2,4,6H2,1H3
• InChI Key： BBPXROJLJSQAFI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)OCC)=C1CCC=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 296
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate

Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate, also known by its CAS number 1805674-90-1, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its benzoate backbone, which is substituted with a difluoromethoxy group at the 3-position and a 3-oxopropyl group at the 2-position. The ethyl ester group further enhances its chemical properties, making it a versatile molecule for research and potential applications.

The difluoromethoxy group in the compound introduces significant electronic effects due to the presence of fluorine atoms. Fluorine's high electronegativity alters the electronic environment of the benzene ring, potentially influencing reactivity and stability. This substitution pattern is particularly interesting for researchers exploring fluorinated compounds in drug design and materials science.

Recent studies have highlighted the importance of 3-oxopropyl substituents in modulating the physical and chemical properties of aromatic compounds. The oxo group introduces a ketone functionality, which can participate in various chemical reactions, such as nucleophilic additions or condensations. This makes Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate a valuable substrate for exploring reactivity under different reaction conditions.

The benzoate moiety of this compound serves as a versatile platform for further functionalization. Esters like ethyl benzoate are widely used in organic synthesis due to their stability and reactivity. The combination of these groups in Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate creates a molecule with potential applications in pharmaceuticals, agrochemicals, and specialty chemicals.

From a synthetic perspective, Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate can be prepared through a variety of routes, including Friedel-Crafts acylation or nucleophilic aromatic substitution. The choice of synthesis method depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in such reactions.

One of the most promising areas of research involving this compound is its potential use in drug development. The presence of both difluoromethoxy and oxo groups provides opportunities for targeting specific biological pathways. For instance, fluorinated compounds are often explored for their ability to modulate enzyme activity or receptor binding, which could lead to novel therapeutic agents.

In addition to its pharmacological applications, Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate has shown promise in materials science. Its unique structure could be exploited to develop advanced polymers or coatings with tailored properties such as improved thermal stability or mechanical strength. Researchers are actively investigating how such compounds can be integrated into sustainable materials solutions.

Environmental considerations are also a key focus when studying compounds like Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate. Understanding its degradation pathways and environmental impact is crucial for responsible use in industrial applications. Recent studies have employed computational models to predict the compound's behavior under various environmental conditions, providing valuable insights for eco-friendly chemical design.

In conclusion, Ethyl 3-(difluoromethoxy)-2-(3-oxopropyl)benzoate stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for innovation in drug discovery, materials science, and sustainable chemistry.